Cas no 536722-28-8 (1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea)

• Product Name: 1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea
• CAS No: 536722-28-8
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 5827448
• PubChem ID: 2928227
• Update Time: 2025-10-29

1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea
• CHEMBL1448630
• AKOS022091731
• 4-methoxy-N-(oxolan-2-ylmethylcarbamothioyl)benzamide
• MLS000676757
• SMR000271770
• SR-01000252558-1
• F1201-0089
• 4-methoxy-N-{[(tetrahydro-2-furanylmethyl)amino]carbonothioyl}benzamide
• AKOS001399418
• Z57419418
• HMS2525G10
• UPCMLD0ENAT5874160:001
• SR-01000252558
• 536722-28-8
• 4-methoxy-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)benzamide
• 1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea

• Inchi： 1S/C14H18N2O3S/c1-18-11-6-4-10(5-7-11)13(17)16-14(20)15-9-12-3-2-8-19-12/h4-7,12H,2-3,8-9H2,1H3,(H2,15,16,17,20)
• InChI Key： PTLPQNFQPNRIRQ-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC(=CC=1)OC)=O)NCC1CCCO1

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.7Ų

Additional information on 1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea

1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea: A Comprehensive Overview

The compound 1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea, identified by the CAS number 536722-28-8, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thioureas, which are known for their versatile applications in organic synthesis, material science, and drug development. The structure of this molecule combines a thiourea core with two distinct substituents: a 4-methoxybenzoyl group and an oxolan-2-ylmethyl group. These substituents contribute to its unique chemical properties and functional versatility.

The thiourea moiety at the heart of this compound is a well-known functional group in organic chemistry. It consists of a central carbon atom bonded to two nitrogen atoms and one sulfur atom, forming a structure similar to urea but with sulfur replacing oxygen. This substitution introduces distinct electronic and steric properties, making thioureas valuable in catalysis, coordination chemistry, and as building blocks for more complex molecules. In the case of 1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea, the thiourea core serves as a platform for attaching other functional groups, enhancing its reactivity and utility.

The 4-methoxybenzoyl group attached to the thiourea core introduces aromaticity and electron-donating properties into the molecule. The methoxy group (-OCH3) is an electron-donating substituent that activates the benzene ring towards electrophilic substitution reactions. This activation can influence the reactivity of the entire molecule, making it more susceptible to certain types of chemical transformations. Additionally, the benzoyl group contributes to the molecule's stability and can act as a directing group in further synthetic steps.

On the other hand, the oxolan-2-ylmethyl group adds another layer of complexity to this compound. Oxolane, also known as tetrahydrofuran (THF), is a five-membered cyclic ether commonly used as a solvent in organic chemistry due to its ability to dissolve a wide range of polar and non-polar compounds. In this compound, the oxolan ring is attached via a methylene group (-CH2-) to the thiourea core. This arrangement introduces ether functionality into the molecule, which can participate in hydrogen bonding and other non-covalent interactions. Such interactions are crucial in determining the compound's solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea in drug design and development. Thioureas are known for their ability to form stable complexes with metal ions, which makes them promising candidates for designing metalloenzyme inhibitors or metal-based drugs. The presence of both aromatic and ether functionalities in this compound could enhance its ability to interact with biological targets, such as proteins or nucleic acids.

In terms of synthesis, this compound can be prepared through a variety of methods depending on the desired scale and purity. One common approach involves the reaction of 4-methoxybenzoic acid with thiosemicarbazide in the presence of appropriate coupling agents or bases. Subsequent alkylation or cyclization steps can introduce the oxolan-2-ylmethyl group into the structure. Optimization of reaction conditions is essential to ensure high yields and purity of the final product.

The physical properties of 1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea are also worth noting. Its molecular weight is approximately 307 g/mol, with a melting point that depends on its crystallinity and intermolecular interactions. The compound is typically soluble in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it suitable for use in various organic reactions.

In conclusion, 1-(4-Methoxybenzoyl)-3-[(oxolan-2-yl)methyl]thiourea (CAS No: 536722-28-8) is a multifaceted compound with significant potential in organic synthesis, pharmacology, and materials science. Its unique combination of functional groups offers opportunities for further research into its applications as a drug candidate or a versatile building block in chemical synthesis.